Cas no 2680900-49-4 (tert-butyl N-(5-bromoisoquinolin-8-yl)carbamate)

• Product Name: tert-butyl N-(5-bromoisoquinolin-8-yl)carbamate
• CAS No: 2680900-49-4
• MF: C₁₄H₁₅BrN₂O₂
• MW: 323.185102701187
• CID: 5637259
• PubChem ID: 165938027
• Update Time: 2025-06-26

tert-butyl N-(5-bromoisoquinolin-8-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28294322
• 2680900-49-4
• tert-butyl N-(5-bromoisoquinolin-8-yl)carbamate

• Inchi： 1S/C14H15BrN2O2/c1-14(2,3)19-13(18)17-12-5-4-11(15)9-6-7-16-8-10(9)12/h4-8H,1-3H3,(H,17,18)
• InChI Key： HQNWHRIKSXNAGF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C2C=NC=CC2=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 322.03169g/mol
• Monoisotopic Mass: 322.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-(5-bromoisoquinolin-8-yl)carbamate

Professional Introduction to Tert-butyl N-(5-bromoisoquinolin-8-yl)carbamate (CAS No. 2680900-49-4)

Tert-butyl N-(5-bromoisoquinolin-8-yl)carbamate, a compound with the chemical formula C₁₈H₂₀BNO₂, is a significant molecule in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2680900-49-4, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a tert-butyl group and a bromoisoquinoline moiety makes it a versatile intermediate for synthesizing more complex molecules, particularly in the quest for novel therapeutic agents.

The bromoisoquinoline core is a crucial feature of this compound, as it is known for its role in various biological processes and its ability to interact with biological targets. Isoquinoline derivatives have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The introduction of a bromine atom at the 5-position enhances the reactivity of the isoquinoline ring, making it more accessible for further functionalization. This characteristic is particularly valuable in medicinal chemistry, where precise modifications can lead to improved drug efficacy and selectivity.

In recent years, there has been a surge in research focused on developing small molecules that can modulate protein-protein interactions (PPIs), which are often implicated in various diseases, including cancer and neurodegenerative disorders. Tert-butyl N-(5-bromoisoquinolin-8-yl)carbamate has emerged as a promising candidate in this area due to its ability to interfere with key PPIs involved in disease pathways. Studies have shown that isoquinoline derivatives can act as scaffolds for designing molecules that disrupt aberrant protein interactions, thereby restoring normal cellular functions.

The tert-butyl carbamate moiety in the molecule provides stability and enhances solubility, making it an ideal candidate for further derivatization without compromising its structural integrity. This feature is particularly important in drug development, where stability under various physiological conditions is crucial. Additionally, the tert-butyl group can serve as a handle for selective modifications, allowing chemists to fine-tune the properties of the compound for specific applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of small molecules to biological targets with greater accuracy. Using molecular docking simulations, scientists have identified Tert-butyl N-(5-bromoisoquinolin-8-yl)carbamate as a potential inhibitor of several kinases and transcription factors that are overexpressed in cancer cells. These findings suggest that the compound could be developed into a novel anticancer agent or used in combination with existing therapies to enhance their effectiveness.

The synthesis of Tert-butyl N-(5-bromoisoquinolin-8-yl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromination step is particularly critical, as it determines the reactivity of the isoquinoline ring. Researchers have employed various bromination techniques, including electrophilic aromatic substitution and metal-catalyzed bromination, to achieve the desired regioselectivity. The subsequent carbamate formation step is equally important, as it introduces the tert-butyl group while maintaining the integrity of the bromoisoquinoline core.

In conclusion, Tert-butyl N-(5-bromoisoquinolin-8-yl)carbamate (CAS No. 2680900-49-4) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive candidate for modulating biological pathways involved in various diseases. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play a crucial role in the discovery of novel therapeutic agents.